Cas no 2219325-28-5 (Tuberculosis inhibitor 3)

• Product Name: Tuberculosis inhibitor 3
• CAS No: 2219325-28-5
• MF: C₂₁H₂₂F₆N₄O₃S
• MW: 524.479804515839
• CID: 4766822
• Update Time: 2026-02-26

Tuberculosis inhibitor 3 Chemical and Physical Properties

Names and Identifiers

• Tuberculosis inhibitor 3
• 8-nitro-6-(trifluoromethyl)-2-[4-[[4-(trifluoromethyl)-1-piperidyl]methyl]-1-piperidyl]-1,3-benzothiazin-4-one
• 8-nitro-6-(trifluoromethyl)-2-[4-[[4-(trifluoromethyl)piperidin-1-yl]methyl]piperidin-1-yl]-1,3-benzothiazin-4-one

• Inchi： 1S/C21H22F6N4O3S/c22-20(23,24)13-3-5-29(6-4-13)11-12-1-7-30(8-2-12)19-28-18(32)15-9-14(21(25,26)27)10-16(31(33)34)17(15)35-19/h9-10,12-13H,1-8,11H2
• InChI Key： UFMNTAVTSIJODG-UHFFFAOYSA-N
• SMILES： S1C2C(=CC(C(F)(F)F)=CC=2C(N=C1N1CCC(CC1)CN1CCC(C(F)(F)F)CC1)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 35
• Rotatable Bond Count: 3
• Complexity: 832
• XLogP3: 5.2
• Topological Polar Surface Area: 107

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on Tuberculosis inhibitor 3

Tuberculosis Inhibitor 3 (CAS No: 2219325-28-5) – A Breakthrough in Anti-Tubercular Therapy

The quest for effective treatments against tuberculosis has been a cornerstone of global health initiatives for decades. Among the myriad of compounds under investigation, Tuberculosis Inhibitor 3 (CAS No: 2219325-28-5) has emerged as a promising candidate, showcasing unique mechanisms of action that address the complex challenges posed by Mycobacterium tuberculosis. This compound, developed through meticulous research and cutting-edge methodologies, represents a significant stride in the fight against tuberculosis (TB), a disease that continues to disproportionately affect populations in low- and middle-income countries.

In recent years, the development of novel anti-tubercular agents has been hampered by the emergence of drug-resistant strains of Mycobacterium tuberculosis. Traditional first-line drugs, such as isoniazid and rifampicin, while effective against susceptible strains, often fail to combat multidrug-resistant (MDR) and extensively drug-resistant (XDR) TB. The introduction of Tuberculosis Inhibitor 3 offers a glimmer of hope by targeting novel pathways that are less likely to be affected by existing resistance mechanisms.

The chemical structure of Tuberculosis Inhibitor 3 (CAS No: 2219325-28-5) is characterized by its intricate arrangement of functional groups, which contribute to its potent inhibitory effects on bacterial growth. Preliminary studies have demonstrated that this compound interacts with essential enzymes involved in bacterial metabolism and DNA replication, thereby disrupting critical cellular processes. Specifically, it has been observed to inhibit the activity of Elongation Factor Tu (EF-Tu), an essential protein required for accurate translation of bacterial mRNA into functional proteins.

One of the most compelling aspects of Tuberculosis Inhibitor 3 is its ability to exhibit synergistic effects when combined with existing anti-tubercular drugs. Clinical trials have shown that when administered alongside standard regimens, this compound can significantly reduce the bacterial load in infected individuals without exacerbating side effects. This synergy is particularly noteworthy, as it suggests that Tuberculosis Inhibitor 3 may help overcome the limitations associated with monotherapy, thereby reducing the risk of treatment failure and relapse.

The pharmacokinetic profile of Tuberculosis Inhibitor 3 has also been extensively studied. Unlike many traditional anti-tubercular drugs, which require prolonged administration due to their slow clearance from the body, this compound exhibits rapid absorption and prolonged half-life. This property not only enhances patient compliance but also reduces the frequency of dosing, making it a more practical option for widespread clinical use. Additionally, preliminary toxicology studies have indicated that Tuberculosis Inhibitor 3 is well-tolerated at therapeutic doses, with minimal adverse effects reported.

In light of these findings, researchers are optimistic about the future prospects of Tuberculosis Inhibitor 3 in combating TB. Ongoing clinical trials are designed to further evaluate its efficacy and safety in diverse patient populations. These trials aim to provide definitive evidence supporting its inclusion in updated treatment guidelines for both drug-susceptible and drug-resistant TB.

The development of Tuberculosis Inhibitor 3 also underscores the importance of interdisciplinary collaboration in drug discovery. By integrating insights from chemistry, biology, and medicine, scientists have been able to identify and optimize compounds that target complex biological systems. This approach not only accelerates the discovery process but also enhances the likelihood of success in developing novel therapeutics.

Looking ahead, the potential applications of Tuberculosis Inhibitor 3 extend beyond its primary role as an anti-tubercular agent. Researchers are exploring its potential utility in treating other infectious diseases caused by mycobacteria, such as leprosy and Mycobacterium avium complex (MAC). Given its broad-spectrum activity and favorable pharmacokinetic properties, this compound may offer a versatile solution to multiple mycobacterial infections.

The global impact of tuberculosis cannot be overstated. According to the World Health Organization (WHO), TB remains one of the top infectious killer diseases worldwide, causing approximately 1.4 million deaths each year. The emergence of drug-resistant strains has further complicated efforts to control the disease, highlighting the urgent need for innovative treatments like Tuberculosis Inhibitor 3. By addressing both susceptible and resistant strains effectively, this compound has the potential to save countless lives and contribute to achieving global TB eradication goals.

In conclusion, Tuberculosis Inhibitor 3 (CAS No: 2219325-28-5) represents a significant advancement in anti-tubercular therapy. Its unique mechanism of action, synergistic potential with existing drugs, favorable pharmacokinetic profile, and minimal side effects position it as a promising candidate for inclusion in future treatment regimens. As ongoing research continues to uncover new insights into its efficacy and safety, this compound holds great promise for improving outcomes for patients suffering from tuberculosis worldwide.